Cas no 866848-18-2 (3-(4-tert-butylbenzenesulfonyl)-N-phenyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(4-tert-butylbenzenesulfonyl)-N-phenyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866848-18-2
• MF: C₂₅H₂₃N₅O₂S
• MW: 457.547423601151
• CID: 6444398
• Update Time: 2025-07-15

3-(4-tert-butylbenzenesulfonyl)-N-phenyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylbenzenesulfonyl)-N-phenyl-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-(4-tert-butylphenyl)sulfonyl-N-phenyltriazolo[1,5-a]quinazolin-5-amine
• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-N-phenyl-

• Inchi： 1S/C25H23N5O2S/c1-25(2,3)17-13-15-19(16-14-17)33(31,32)24-23-27-22(26-18-9-5-4-6-10-18)20-11-7-8-12-21(20)30(23)29-28-24/h4-16H,1-3H3,(H,26,27)
• InChI Key： DNODZMGHNIKCEL-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC=C(C(C)(C)C)C=C3)(=O)=O)=C1N=C(NC1=CC=CC=C1)C1=C2C=CC=C1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: -1.02±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(4-tert-butylbenzenesulfonyl)-N-phenyl-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Overview of 3-(4-tert-butylbenzenesulfonyl)-N-phenyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 866848-18-2)

The compound 3-(4-tert-butylbenzenesulfonyl)-N-phenyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 866848-18-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a triazoloquinazoline core coupled with a 4-tert-butylbenzenesulfonyl moiety, makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe due to its rigid aromatic system and electron-rich properties.

In recent years, the demand for novel heterocyclic compounds like 3-(4-tert-butylbenzenesulfonyl)-N-phenyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine has surged, driven by advancements in targeted therapy and high-throughput screening. This compound’s CAS No. 866848-18-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biomolecular engineering. Its sulfonamide linkage and triazole ring are key structural features that contribute to its bioactivity, making it a subject of patents and peer-reviewed studies.

From a synthetic perspective, the preparation of 3-(4-tert-butylbenzenesulfonyl)-N-phenyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine involves multi-step organic reactions, including cyclocondensation and sulfonylation. The 4-tert-butylbenzenesulfonyl group enhances the compound’s solubility in organic solvents, a critical factor for formulation development. Researchers optimizing its synthesis often focus on atom economy and green chemistry principles, aligning with the industry’s shift toward sustainable practices.

The pharmacological potential of CAS No. 866848-18-2 is another hot topic. Preliminary studies suggest interactions with protein kinases and DNA repair enzymes, sparking interest in oncology and neurodegenerative disease research. Its N-phenylquinazolinamine segment is analogous to known pharmacophores, further supporting its therapeutic promise. However, detailed ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies are needed to validate its clinical viability.

Beyond biomedicine, 3-(4-tert-butylbenzenesulfonyl)-N-phenyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine exhibits intriguing photophysical properties. Its extended π-conjugation and electron-withdrawing sulfonyl group make it a candidate for organic light-emitting diodes (OLEDs) or sensors. Materials scientists are exploring its charge transport efficiency and thermal stability, which are critical for next-generation optoelectronic devices.

In summary, 3-(4-tert-butylbenzenesulfonyl)-N-phenyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 866848-18-2) represents a versatile compound with cross-disciplinary applications. Its structural complexity and functional diversity align with contemporary research trends, from precision medicine to smart materials. As investigations progress, this molecule may emerge as a cornerstone in both therapeutic and technological innovations.